Cas no 22179-47-1 (Pentanamide,N-(3-acetylphenyl)-2-propyl-)

• Product Name: Pentanamide,N-(3-acetylphenyl)-2-propyl-
• CAS No: 22179-47-1
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 274233
• PubChem ID: 211069
• Update Time: 2025-04-19

Pentanamide,N-(3-acetylphenyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Pentanamide,N-(3-acetylphenyl)-2-propyl-
• Pentanamide, N-(3-acetylphenyl)-2-propyl-
• NIOSH/YV6006000
• N-(3-Acetylphenyl)-2-propylpentanimidic acid
• 3'-Acetyl-2-propylvaleranilide
• N-(m-Acetylphenyl)-2-propylvaleramide
• Valeramide, N-(m-acetylphenyl)-2-propyl-
• YV60060000
• 22179-47-1
• DTXSID90944823
• BRN 2979425
• Valeranilide, 3'-acetyl-2-propyl-

• Inchi： 1S/C16H23NO2/c1-4-7-13(8-5-2)16(19)17-15-10-6-9-14(11-15)12(3)18/h6,9-11,13H,4-5,7-8H2,1-3H3,(H,17,19)
• InChI Key： NDCZFQPEODGZKV-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)CCC)NC1C=CC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 261.17299
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17